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Compound of Interest

Compound Name: Hydrate strontium

Cat. No.: B15147436 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges encountered during the scale-up of strontium hydrate synthesis.

Troubleshooting Guides
This section provides solutions to specific problems that may arise during the experimental

process of scaling up strontium hydrate synthesis.

Problem 1: Poor Crystal Quality - Small, Irregular, or Agglomerated Crystals

Q: My scaled-up synthesis of strontium chloride hexahydrate is yielding small, irregular crystals

with significant agglomeration, leading to difficulties in downstream processing. How can I

improve the crystal quality?

A: Achieving consistent and desired crystal morphology is a common challenge during scale-

up. The primary factors influencing crystal size and shape are supersaturation, cooling rate,

and agitation.

Troubleshooting Steps:

Control Supersaturation: High supersaturation levels can lead to rapid nucleation and the

formation of many small crystals.
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Solution: Lower the initial supersaturation by adjusting the concentration of the strontium

chloride solution. A lower supersaturation level favors crystal growth over nucleation,

resulting in larger, more uniform crystals.[1]

Optimize Cooling Rate: Rapid cooling can also induce high supersaturation and excessive

nucleation.

Solution: Implement a slower, controlled cooling profile. This allows for more controlled

crystal growth and can prevent the formation of fine, irregular particles. Modeling the

cooling process can help in designing an optimal profile.[1][2]

Adjust Stirring Rate: Inadequate or excessive agitation can lead to poor heat and mass

transfer, or crystal breakage and secondary nucleation, respectively.

Solution: Experiment with different stirring rates to find an optimal range. The goal is to

maintain a homogenous suspension without causing significant crystal attrition.[1]

Consider Additives: Certain additives can modify crystal habit.

Solution: The addition of a surfactant like cetyltrimethylammonium chloride (CTAC) has

been shown to alter the morphology of strontium chloride hexahydrate crystals from

needle-like to more granular, which can be beneficial for filtration and handling.[1]

Problem 2: Product Impurity - Presence of Unwanted Cations

Q: After scaling up the synthesis of strontium chloride hexahydrate, I'm observing higher than

acceptable levels of iron and calcium impurities in the final product. What are the potential

sources and how can I mitigate them?

A: Impurities are a significant concern in industrial production as they can affect the

performance and safety of the final product.[3] The primary sources of impurities are often the

raw materials and the processing equipment.

Troubleshooting Steps:

Raw Material Purity: The strontium carbonate and hydrochloric acid used as starting

materials can contain impurities.
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Solution: Source high-purity raw materials. Ensure that the strontium carbonate has

minimal levels of calcium and that the hydrochloric acid is low in iron and other heavy

metals.[3]

Impurity Removal during Synthesis: Implement steps to actively remove impurities from the

reaction mixture.

Solution: A common industrial practice involves the oxidation of impurities like iron. After

dissolving the strontium carbonate in hydrochloric acid, add an oxidizing agent such as

hydrogen peroxide to convert ferrous ions (Fe²⁺) to ferric ions (Fe³⁺). Subsequently, adjust

the pH to between 8 and 9 with strontium hydroxide. This will precipitate ferric hydroxide,

which can then be removed by filtration.

Equipment Corrosion: Corrosion of reactors and other equipment can introduce metallic

impurities.

Solution: Use corrosion-resistant materials for your reactors and processing equipment,

such as glass-lined or specialized alloy reactors.

Problem 3: Inconsistent Hydration State and Polymorphism

Q: During the large-scale production of strontium hydroxide, I am struggling to consistently

obtain the desired octahydrate form. Sometimes, lower hydrates or anhydrous forms are

present. How can I control the hydration state?

A: The hydration state of strontium hydroxide is sensitive to temperature and humidity.

Controlling these parameters is crucial for obtaining the desired hydrate. Strontium hydroxide

can exist in anhydrous, monohydrate, and octahydrate forms.[4]

Troubleshooting Steps:

Temperature Control during Crystallization: The crystallization temperature directly influences

which hydrate is thermodynamically stable.

Solution: For strontium hydroxide octahydrate, crystallization should be carried out at

lower temperatures, typically below 30°C. A controlled cooling process is essential to

ensure the formation of the octahydrate.
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Control of Water Content: The amount of water present during crystallization and subsequent

drying is critical.

Solution: Ensure an adequate amount of water is present during the crystallization step to

favor the formation of the octahydrate. During drying, use mild conditions (e.g., low

temperature, vacuum) to remove surface moisture without causing the loss of water of

crystallization. Over-drying can lead to the formation of lower hydrates or the anhydrous

form.

Atmospheric Conditions: Strontium hydroxide is hygroscopic and can also react with

atmospheric carbon dioxide.[5]

Solution: Conduct the final processing and packaging steps in a controlled atmosphere

with low humidity and low carbon dioxide levels to prevent degradation of the octahydrate

form.

Frequently Asked Questions (FAQs)
Q1: What are the main challenges in scaling up the synthesis of strontium hydrates from a

laboratory to a pilot or industrial scale?

A1: The primary challenges include:

Heat and Mass Transfer: As the reactor volume increases, the surface-area-to-volume ratio

decreases, making heat removal more challenging, especially for exothermic reactions.

Inadequate mixing can lead to temperature and concentration gradients, resulting in non-

uniform crystal growth and impurity incorporation.

Crystallization Control: Achieving a consistent crystal size distribution (CSD), morphology,

and purity at a larger scale is difficult. Factors that are easily controlled in the lab, such as

cooling rates and supersaturation, require careful engineering and control strategies at an

industrial scale.[6]

Impurity Profile: The introduction of impurities from raw materials, corrosion of larger

equipment, and side reactions can be more significant at a larger scale and can negatively

impact the final product quality.[3]
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Solid-Liquid Separation and Drying: Handling and processing large quantities of crystalline

material, including filtration, washing, and drying, present logistical and engineering

challenges to ensure the product is not damaged or altered.

Q2: How does the choice of raw materials impact the scaled-up synthesis of strontium

hydrates?

A2: The quality of raw materials is critical for a successful scale-up. For instance, in the

production of strontium hydroxide from celestite (strontium sulfate), the purity of the ore is a key

factor.[7] Similarly, when synthesizing strontium chloride from strontium carbonate, the levels of

impurities like calcium and iron in the carbonate will directly affect the purity of the final product

unless effective purification steps are implemented.[3] Using lower-grade raw materials may be

more cost-effective initially but often requires more extensive and costly purification steps in the

process.

Q3: What are the key process parameters to monitor and control during the industrial

crystallization of strontium hydrates?

A3: Key parameters to monitor and control include:

Supersaturation: This is the driving force for both nucleation and crystal growth. It can be

controlled by adjusting temperature, solvent composition, or reactant addition rate.

Temperature: Temperature affects solubility, nucleation, and growth kinetics. A well-defined

temperature profile is crucial for controlling the crystallization process.

Mixing/Agitation: Proper mixing ensures homogeneity of temperature and concentration, and

keeps crystals suspended. The type of impeller and the agitation speed are important

variables.[1]

pH: For some syntheses, such as the precipitation of strontium hydroxide or the removal of

pH-sensitive impurities, pH control is essential.

Residence Time: In continuous crystallizers, the residence time of the slurry in the vessel

influences the final crystal size.
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Q4: Are there different polymorphs of strontium hydrates, and how can their formation be

controlled?

A4: While polymorphism is a common phenomenon in crystalline materials, specific information

on the polymorphism of strontium hydrates like the octahydrate and hexahydrate is not

extensively documented in the provided search results. However, it is known that different

hydrates of the same compound can be considered a form of polymorphism.[8] The formation

of a specific hydrate (e.g., strontium hydroxide octahydrate vs. monohydrate) is primarily

controlled by the temperature and water activity during crystallization and drying. To ensure the

formation of a desired hydrate, it is crucial to operate within its thermodynamic stability region.

Polymorph screening studies, which involve crystallizing the material under a wide range of

conditions (different solvents, temperatures, cooling rates, etc.), are generally recommended

during process development to identify and characterize potential polymorphs.[8]

Data Presentation
Table 1: Key Parameters for Strontium Chloride Hexahydrate Crystal Growth Model

This table summarizes the parameters for a two-dimensional population balance equation

model for the unseeded batch cooling crystallization of strontium chloride hexahydrate. This

model can be used to predict crystal growth as a function of supersaturation, temperature, and

crystal size.[2]
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Parameter Symbol Value Units Description

Growth Rate

Constant

(Length)

kgL 1.25 x 10-5 m/s

Pre-exponential

factor for growth

in the length

dimension.

Growth Rate

Constant (Width)
kgW 8.50 x 10-6 m/s

Pre-exponential

factor for growth

in the width

dimension.

Activation

Energy for

Growth

Eg 2.50 x 104 J/mol

Energy barrier

for the crystal

growth process.

Growth Order g 1.5 dimensionless

Exponent for the

supersaturation

term in the

growth rate

equation.

Size-Dependent

Growth Exponent

(Length)

α 0.8 dimensionless

Exponent

describing the

influence of

crystal length on

its growth rate.

Size-Dependent

Growth Exponent

(Width)

β 0.7 dimensionless

Exponent

describing the

influence of

crystal width on

its growth rate.

Experimental Protocols
Industrial Production of Strontium Hydroxide Octahydrate Granular Crystals

This protocol is based on a patented industrial process for preparing high-purity strontium

hydroxide octahydrate granular crystals from celestite ore.[9]
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1. Raw Material Preparation and Calcination:

Celestite ore (containing 70-80% strontium sulfate) and pulverized anthracite are crushed to
a particle size of 3-5 mm.
The crushed materials are mixed in a weight ratio of 100 parts celestite to 20-40 parts
anthracite.
The mixture is calcined in a rotary kiln at 900-1100°C for 1-2 hours to produce crude
strontium sulfide.

2. Leaching:

The crude strontium sulfide is leached with water at 85-95°C for 1-2 hours to obtain a
strontium sulfide solution.

3. Clarification:

The strontium sulfide solution is transferred to a settling tank and clarified at 85-95°C for 1-2
hours to remove solid impurities.

4. Crystallization:

The clarified strontium sulfide solution is transferred to a crystallizer.
An excess of sodium hydroxide is added with stirring.
The solution is cooled to 20-30°C over 5-6 hours to precipitate crude strontium hydroxide.

5. Isolation of Crude Product:

The resulting strontium hydroxide slurry is centrifuged to isolate the crude strontium
hydroxide octahydrate crystals.

6. Recrystallization:

The crude strontium hydroxide is dissolved in hot water at 85-95°C.
The solution is cooled to 25-35°C to recrystallize high-purity strontium hydroxide octahydrate
granular crystals.

7. Final Product Isolation and Drying:

The recrystallized product is isolated by centrifugation.
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The crystals are dried to obtain the final product.
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Caption: Industrial production workflow for strontium hydroxide octahydrate.
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Caption: Troubleshooting workflow for poor crystal quality in strontium hydrate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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